![molecular formula C6H9Br B2513321 5-Bromospiro[2.3]hexane CAS No. 2229191-81-3](/img/structure/B2513321.png)
5-Bromospiro[2.3]hexane
Overview
Description
Synthesis Analysis
There is a paper that discusses the stereocontrolled synthesis of 5-azaspiro[2.3]hexane derivatives . The paper describes the synthesis of these compounds from D-serine . The cyclopropyl moiety was introduced by a diastereoselective rhodium catalyzed cyclopropanation reaction .Molecular Structure Analysis
The molecular weight of 5-Bromospiro[2.3]hexane is 161.042. It contains a total of 17 bonds, including 8 non-H bonds, 1 three-membered ring, and 1 four-membered ring .Chemical Reactions Analysis
There is a paper that discusses the resolution of racemic mixtures . It explains that a racemic mixture is a 50:50 mixture of two enantiomers . The paper also discusses the reaction of a racemate with an enantiomerically pure chiral reagent to give a mixture of diastereomers .Physical And Chemical Properties Analysis
The molecular weight of 5-Bromospiro[2.3]hexane is 161.042 . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Design and Synthesis of Novel Derivatives
5-Bromospiro[2.3]hexane has been used in the design and synthesis of novel derivatives of indole phytoalexins . These derivatives have been synthesized using a straightforward approach and have been screened for antiproliferative/cytotoxic activity against seven human cancer cell lines .
Antiproliferative/Cytotoxic Activity
The 5-bromosubstituted derivatives of indole phytoalexins have shown antiproliferative potency. Some analogues have shown activity that is better or comparable to that of cisplatin, a chemotherapy drug . These compounds have lower toxicity on 3T3 cells than cisplatin .
Antitumor Agents
A series of heterocyclic compounds containing spirofused barbiturate and 3-azabicyclo[3.1.0]hexane frameworks, which could potentially include 5-Bromospiro[2.3]hexane, have been studied as potential antitumor agents . These compounds have demonstrated significant effects on the distribution of HeLa and CT26 cells across the cell cycle stage, with accumulation of cells in SubG1 phase and induced apoptosis .
Induction of Apoptosis
The proapoptotic effect of azaspiro[bicyclo[3.1.0]hexane-2,5′-pyrimidines] has been evaluated. These compounds have demonstrated the occurrence of phosphatidylserine externalization, which facilitated the detection of live cells, early apoptotic cells .
Future Directions
There is a paper that discusses the biological evaluation of 3-azaspiro[bicyclo[3.1.0]hexane-2,5’-pyrimidines] as potential antitumor agents . The paper suggests that these compounds show antiproliferative activity against several human cancer cell lines . This suggests potential future directions for the study of 5-Bromospiro[2.3]hexane and related compounds in the field of cancer research .
properties
IUPAC Name |
5-bromospiro[2.3]hexane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9Br/c7-5-3-6(4-5)1-2-6/h5H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTRHWVFUJDGVEF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12CC(C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9Br |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromospiro[2.3]hexane | |
CAS RN |
2229191-81-3 |
Source
|
| Record name | 5-bromospiro[2.3]hexane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(p-tolyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone](/img/no-structure.png)
![4-nitro-N-[4-(trifluoromethyl)phenyl]benzamide](/img/structure/B2513240.png)
![2-[2-(3-methylphenoxy)ethylsulfanyl]-1H-benzimidazole](/img/structure/B2513241.png)
![3-[(4-chlorophenyl)methyl]-1-methyl-8-phenyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione](/img/structure/B2513244.png)
![4-Amino-8,8-dimethyl-5-(4-methylphenyl)-2-methylsulfanyl-5,7,9,10-tetrahydropyrimido[4,5-b]quinolin-6-one](/img/structure/B2513250.png)
![6-(benzo[d][1,3]dioxol-5-ylmethyl)-5-((2,5-dimethylbenzyl)thio)-1-ethyl-3-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one](/img/structure/B2513251.png)
![Methyl 3-{[3-methyl-4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-4-(4-methylphenyl)thiophene-2-carboxylate](/img/structure/B2513255.png)